N-(5-Bromo-pyridin-3-ylmethyl)-propionamide

• Molecular Formula: C9H11BrN2O
• Molecular Weight: 243.10 g/mol
• IUPAC Name: N-[(5-bromopyridin-3-yl)methyl]propanamide
• InChI: InChI=1S/C9H11BrN2O/c1-2-9(13)12-5-7-3-8(10)6-11-4-7/h3-4,6H,2,5H2,1H3,(H,12,13)
• InChI Key: FEWHZVQNAACKNK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCC1=CC(=CN=C1)Br

Description

N-(5-Bromo-pyridin-3-ylmethyl)-propionamide is a useful research compound. Its molecular formula is C9H11BrN2O and its molecular weight is 243.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of propionamide (146 mg, 2.0 mmol) in DMF (10 mL) was added NaH (61 mg, 2.4 mmol) at 0° C. and reaction mixture was stirred for 10 min before the addition of 3-bromo-5-chloromethyl-pyridine (intermediate A-12 [A], 412 mg, 2.0 mmol). The resulting reaction mixture was stirred at room temperature for 1 hour before water was added. Then, the reaction mixture was extracted with EtOAc and combined organic layers were dried by anhydrous Na2SO4, filtered and concentrated in vacuo. The residue was then purified by flash chromatography to give title compound (400 mg, 82%) as a solid.